Cas no 1173083-97-0 (Ethyl 5-(chlorosulfonyl)-3-methyl-1-benzofuran-2-carboxylate)

• Product Name: Ethyl 5-(chlorosulfonyl)-3-methyl-1-benzofuran-2-carboxylate
• CAS No: 1173083-97-0
• MF: C₁₂H₁₁ClO₅S
• MW: 302.730741739273
• MDL: MFCD12827457
• CID: 1072635
• PubChem ID: 44122740
• Update Time: 2025-04-20

Ethyl 5-(chlorosulfonyl)-3-methyl-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(chlorosulfonyl)-3-methyl-1-benzofuran-2-carboxylate
• BBL018380
• ethyl 5-(chlorosulfonyl)-3-methylbenzofuran-2-carboxylate
• KB-253511
• AKOS000266237
• ethyl 5-chlorosulfonyl-3-methyl-1-benzofuran-2-carboxylate
• G30546
• DB-430258
• DTXSID20657494
• SCHEMBL17845688
• BS-38936
• Z1814560386
• MFCD12827457
• 2-benzofurancarboxylic acid, 5-(chlorosulfonyl)-3-methyl-, ethyl ester
• Ethyl5-(chlorosulfonyl)-3-methylbenzofuran-2-carboxylate
• C12H11ClO5S
• CS-0236845
• EN300-173896
• STL185521
• ALBB-021088
• Ethyl 5-(chlorosulfonyl)-3-methyl-2-benzofurancarboxylate
• 1173083-97-0
• GS3145

• MDL： MFCD12827457
• Inchi： 1S/C12H11ClO5S/c1-3-17-12(14)11-7(2)9-6-8(19(13,15)16)4-5-10(9)18-11/h4-6H,3H2,1-2H3
• InChI Key： MCRIOEPKQVGQLI-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2=C(C=1)C(C)=C(C(=O)OCC)O2)(=O)=O

Computed Properties

• Exact Mass: 302.0015723g/mol
• Monoisotopic Mass: 302.0015723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 82Ų